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Compound of Interest

Compound Name: Fumaronitrile

Cat. No.: B1194792 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Fumaronitrile, including detailed operational and disposal plans.

Adherence to these protocols is crucial for minimizing risk and ensuring the well-being of all

laboratory personnel.

Fumaronitrile is a toxic compound if swallowed or inhaled.[1] Metabolism of Fumaronitrile
may release cyanide, which can lead to severe health effects, including headache, dizziness,

weakness, collapse, unconsciousness, and even death.[1] It is also an irritant to the skin, eyes,

mucous membranes, and upper respiratory tract.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Fumaronitrile.
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Property Value Source

Molecular Formula C₄H₂N₂ [1]

Molecular Weight 78.07 g/mol [2]

Appearance White to brown crystalline solid [1][2]

Melting Point 95 - 98 °C / 203 - 208.4 °F [1]

Boiling Point
186 °C / 366.8 °F @ 760

mmHg
[1]

Solubility Insoluble in water [2][4]

Acute Oral Toxicity (LD50, Rat) 132 mg/kg [5]

Essential Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to minimize exposure to

Fumaronitrile. The following PPE is mandatory when handling this chemical:

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required to

prevent skin contact.[6][7] Always inspect gloves for any signs of degradation or puncture

before use and dispose of them properly after handling.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1] A face shield should be worn over safety glasses when there

is a risk of splashing.[7]

Skin and Body Protection: A lab coat, buttoned and fitting properly, should be worn to cover

as much skin as possible.[7] Wear appropriate protective gloves and clothing to prevent skin

exposure.[1] Closed-toe and closed-heel shoes are mandatory.[7]

Respiratory Protection: All work with Fumaronitrile must be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors.[1][8] If engineering controls are not

sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.[4][9]
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Figure 1: Mandatory PPE checklist before handling Fumaronitrile.

Operational Plan: A Step-by-Step Handling Protocol
A strict operational protocol is essential for minimizing the risks associated with Fumaronitrile.
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Designated Area: All work with Fumaronitrile must be conducted in a designated area within

a certified chemical fume hood.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit readily available that is appropriate for handling solid nitrile

compounds.

Decontamination: Prepare a decontamination solution, such as a mild soap and water

solution, for cleaning surfaces after use.[2]

Handling Procedure
Don PPE: Before entering the designated handling area, put on all required personal

protective equipment as outlined above.

Minimize Dust: Handle the solid compound carefully to minimize the generation of dust.

Weighing and Transfer: Use a spatula for transferring the solid. Weigh the required amount

in a tared, sealed container if possible.

Dissolving: If dissolving the compound, add the solvent to the vessel containing the

Fumaronitrile slowly to avoid splashing.

Secure Container: Keep the container with Fumaronitrile tightly closed when not in use.[1]

Post-Handling
Decontaminate: Thoroughly wipe down the work area within the fume hood with a suitable

cleaning agent.

Doff PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination. Dispose of single-use items in the appropriate hazardous waste stream.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1]
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Figure 2: Step-by-step workflow for the safe handling of Fumaronitrile.

Emergency and Disposal Plans
Accidental Exposure

Inhalation: Immediately move the affected person to fresh air.[1] If the person is not

breathing, give artificial respiration, but do not use the mouth-to-mouth method if the

substance was ingested or inhaled.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[1][5] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[5] Call a physician or

poison control center immediately.[1]

Spill Response
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.

Contain: For small spills, dampen the solid material with water to prevent dust formation.[2]

Collect: Carefully sweep up the dampened material and place it into a suitable, labeled

container for disposal.[1][5]
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Clean: Use absorbent paper dampened with water to pick up any remaining material.[2]

Wash the contaminated surface with a soap and water solution.[2]

Dispose: Seal all contaminated materials in a vapor-tight plastic bag for disposal as

hazardous waste.[2]

Disposal Plan
Proper disposal of Fumaronitrile and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Fumaronitrile is classified as a toxic and hazardous waste.[1]

Solid Waste: Collect all solid Fumaronitrile waste, including contaminated consumables, in

a clearly labeled, sealed container designated for "Toxic Solid Waste" or as per your

institution's guidelines.

Liquid Waste: If Fumaronitrile is in a solution, it should be collected in a labeled, sealed

container for "Toxic Liquid Waste."

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company.[8] Do not dispose of Fumaronitrile down the drain or in regular trash.

Regulatory Compliance: Always consult your institution's Environmental Health and Safety

(EHS) office and local regulations for specific disposal requirements.[8]
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Figure 3: Logical flow for the proper disposal of Fumaronitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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